Cas no 2411259-94-2 (Acetamide, 2-chloro-N-[2-(2,3-dimethoxyphenyl)-2-(1H-indol-3-yl)ethyl]-)

• Product Name: Acetamide, 2-chloro-N-[2-(2,3-dimethoxyphenyl)-2-(1H-indol-3-yl)ethyl]-
• CAS No: 2411259-94-2
• MF: C₂₀H₂₁ClN₂O₃
• MW: 372.845344305038
• CID: 5223724
• Update Time: 2025-06-08

Acetamide, 2-chloro-N-[2-(2,3-dimethoxyphenyl)-2-(1H-indol-3-yl)ethyl]- Chemical and Physical Properties

Names and Identifiers

• Acetamide, 2-chloro-N-[2-(2,3-dimethoxyphenyl)-2-(1H-indol-3-yl)ethyl]-

• Inchi： 1S/C20H21ClN2O3/c1-25-18-9-5-7-14(20(18)26-2)16(12-23-19(24)10-21)15-11-22-17-8-4-3-6-13(15)17/h3-9,11,16,22H,10,12H2,1-2H3,(H,23,24)
• InChI Key： JYDOAPDBGFBKKG-UHFFFAOYSA-N
• SMILES： C(NCC(C1=CC=CC(OC)=C1OC)C1C2=C(NC=1)C=CC=C2)(=O)CCl

Additional information on Acetamide, 2-chloro-N-[2-(2,3-dimethoxyphenyl)-2-(1H-indol-3-yl)ethyl]-

Comprehensive Overview of Acetamide, 2-chloro-N-[2-(2,3-dimethoxyphenyl)-2-(1H-indol-3-yl)ethyl]- (CAS No. 2411259-94-2)

The compound Acetamide, 2-chloro-N-[2-(2,3-dimethoxyphenyl)-2-(1H-indol-3-yl)ethyl]- (CAS No. 2411259-94-2) is a specialized organic molecule that has garnered significant attention in pharmaceutical and biochemical research. Its unique structure, combining an indole moiety with a dimethoxyphenyl group, makes it a promising candidate for various applications, including drug discovery and material science. Researchers are particularly interested in its potential as a kinase inhibitor or receptor modulator, given its structural resemblance to bioactive molecules.

In recent years, the demand for novel small-molecule compounds like Acetamide, 2-chloro-N-[2-(2,3-dimethoxyphenyl)-2-(1H-indol-3-yl)ethyl]- has surged due to advancements in high-throughput screening and computational drug design. This compound's CAS No. 2411259-94-2 is frequently searched in academic databases, reflecting its relevance in medicinal chemistry. Its synthesis involves multi-step organic reactions, often requiring palladium-catalyzed cross-coupling or amide bond formation, which are hot topics in synthetic chemistry forums.

One of the key features of this compound is its dual-functional nature, combining both electron-rich and electron-deficient regions. This property is critical for interactions with biological targets, such as protein kinases or G-protein-coupled receptors (GPCRs). Researchers are exploring its potential in neurodegenerative disease models, given the indole scaffold's prevalence in CNS-active drugs. Additionally, its 2,3-dimethoxyphenyl group may contribute to improved blood-brain barrier permeability, a highly sought-after trait in central nervous system (CNS) drug development.

The compound's physicochemical properties, such as logP and polar surface area, are frequently analyzed in QSAR studies. These parameters are essential for predicting its ADME (Absorption, Distribution, Metabolism, and Excretion) profile, a major focus in modern pharmacokinetic research. Given the rising interest in personalized medicine, understanding how Acetamide, 2-chloro-N-[2-(2,3-dimethoxyphenyl)-2-(1H-indol-3-yl)ethyl]- behaves in vivo could unlock new therapeutic avenues.

Another area of exploration is the compound's potential role in cancer research. The indole core is a common feature in many anti-mitotic agents, and the addition of a chloroacetamide group could enhance its alkylating properties. This has led to speculation about its utility in targeted therapy, especially for tyrosine kinase-driven malignancies. However, further in vitro and in vivo studies are needed to validate these hypotheses.

From a synthetic chemistry perspective, the compound's stereochemistry is a point of interest. The presence of a chiral center at the ethyl bridge necessitates enantioselective synthesis, a technique widely discussed in asymmetric catalysis circles. This aspect is crucial for ensuring biological activity, as enantiomers often exhibit differing pharmacodynamic effects.

In conclusion, Acetamide, 2-chloro-N-[2-(2,3-dimethoxyphenyl)-2-(1H-indol-3-yl)ethyl]- (CAS No. 2411259-94-2) represents a fascinating intersection of medicinal chemistry, drug discovery, and material science. Its structural complexity and potential applications make it a subject of ongoing research, particularly in the context of neurodegenerative diseases and oncology. As the scientific community continues to unravel its properties, this compound may well emerge as a cornerstone in next-generation therapeutics.